![molecular formula C24H25Cl2NO2 B1531288 N-[4-(2,4-Dichlorophenoxy)butyl]-3-(phenethyloxy)aniline CAS No. 1040681-95-5](/img/structure/B1531288.png)
N-[4-(2,4-Dichlorophenoxy)butyl]-3-(phenethyloxy)aniline
Overview
Description
“N-[4-(2,4-Dichlorophenoxy)butyl]-3-(phenethyloxy)aniline” is a chemical compound with the molecular formula C24H25Cl2NO2 . It has a molecular weight of 430.37 .
Molecular Structure Analysis
The molecular structure of this compound consists of 24 carbon atoms, 25 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, and 2 oxygen atoms .Scientific Research Applications
Polymer Synthesis and Properties
N-[4-(2,4-Dichlorophenoxy)butyl]-3-(phenethyloxy)aniline has been utilized in the synthesis of unique polymeric materials. For instance, it has been employed as a quaternization agent in the synthesis of polyurethane cationomers with anil groups. These polymers are noted for their fluorescent properties and demonstrate a photochromic mechanism through excited state intramolecular proton transfer processes (Buruianǎ et al., 2005). Additionally, compounds like 4-(n-Octyloxy)aniline have been used in the elaboration of organic materials with mesogenic properties, indicating the potential for the use of N-[4-(2,4-Dichlorophenoxy)butyl]-3-(phenethyloxy)aniline in similar applications (Morar et al., 2018).
Electrochromic Devices
The compound's derivatives have shown promise in the development of new electrochromic devices. Triphenylamine-based copolymers containing units similar to N-[4-(2,4-Dichlorophenoxy)butyl]-3-(phenethyloxy)aniline have been reported for their use in textile/plastic electrochromic cells. These polymers exhibit solubility in common organic solvents, making them suitable for spray-coating film deposition, a crucial characteristic for practical application in electrochromic devices (Beaupré et al., 2006).
Analytical Chemistry Applications
N-[4-(2,4-Dichlorophenoxy)butyl]-3-(phenethyloxy)aniline and its structural analogs have been used in analytical chemistry for the detection and quantization of aromatic amines. These amines are often present as contaminants in consumer products, and their precise detection is crucial for product safety and regulatory compliance. A novel medium utilizing ionic liquid was used for the improvement of separation and quantization of these aromatic amines, demonstrating the compound's relevance in improving analytical methods (Lizier & Zanoni, 2012).
Chemical Synthesis
The compound and its related structures have been utilized in chemical synthesis processes. For example, a convenient preparation method for 4-(t-Butyloxycarbonylamino)aniline, which is an intermediate for the preparation of various compounds, involves the use of structures similar to N-[4-(2,4-Dichlorophenoxy)butyl]-3-(phenethyloxy)aniline (Rao et al., 2001).
properties
IUPAC Name |
N-[4-(2,4-dichlorophenoxy)butyl]-3-(2-phenylethoxy)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25Cl2NO2/c25-20-11-12-24(23(26)17-20)29-15-5-4-14-27-21-9-6-10-22(18-21)28-16-13-19-7-2-1-3-8-19/h1-3,6-12,17-18,27H,4-5,13-16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXNHLIUEGDHRLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCOC2=CC=CC(=C2)NCCCCOC3=C(C=C(C=C3)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(2,4-Dichlorophenoxy)butyl]-3-(phenethyloxy)aniline |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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